Cas no 83710-61-6 (1-Bromo-7-methoxynaphthalene)

1-Bromo-7-methoxynaphthalene is a brominated naphthalene derivative featuring a methoxy substituent at the 7-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and advanced materials. The bromine atom at the 1-position offers reactivity for cross-coupling reactions, such as Suzuki or Heck couplings, while the methoxy group enhances solubility and influences electronic properties. Its well-defined structure and stability make it suitable for controlled functionalization in complex molecular frameworks. The compound is typically supplied with high purity, ensuring reliable performance in research and industrial applications. Proper handling and storage are recommended due to its halogenated nature.

1-Bromo-7-methoxynaphthalene structure

Product Name:1-Bromo-7-methoxynaphthalene

CAS No:83710-61-6

MF:C₁₁H₉BrO

MW:237.092562437057

MDL:MFCD07435364

CID:1816505

PubChem ID:13025836

Update Time:2025-06-08

1-Bromo-7-methoxynaphthalene Chemical and Physical Properties

Names and Identifiers

- Naphthalene, 1-bromo-7-methoxy-
- 1-bromo-7-methoxyNaphthalene
- 1-bromo-7-methoxy-naphthalene
- AKOS005264963
- SCHEMBL5781073
- CS-13275
- N14593
- 6-methoxy-4-bromonaphthalene
- A19219
- Glyoxalbis(N-methyl-N-phenylhydrazone)
- CS-0138977
- DTXSID701309440
- 83710-61-6
- FT-0709162
- COLPPPMPHPHUPC-UHFFFAOYSA-N
- 1-Bromo-7-methoxynaphthalene (ACI)
- DB-075960
- 1-Bromo-7-methoxynaphthalene
- MDL： MFCD07435364
- Inchi： 1S/C11H9BrO/c1-13-9-6-5-8-3-2-4-11(12)10(8)7-9/h2-7H,1H3
- InChI Key： COLPPPMPHPHUPC-UHFFFAOYSA-N
- SMILES： BrC1C2C(=CC=C(C=2)OC)C=CC=1

Computed Properties

Exact Mass: 235.98368g/mol
Monoisotopic Mass: 235.98368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 9.2Å²

Experimental Properties

Density: 1.447±0.06 g/cm3 (20 ºC 760 Torr),
Melting Point: 68-69 ºC
Solubility: Almost insoluble (0.036 g/l) (25 º C),

1-Bromo-7-methoxynaphthalene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM234169-1000g	1-Bromo-7-methoxynaphthalene	83710-61-6	95%	1000g	$28320	2021-08-04
TRC	B179385-500mg	1-Bromo-7-methoxynaphthalene	83710-61-6		500mg	$ 585.00	2022-06-07
TRC	B179385-1000mg	1-Bromo-7-methoxynaphthalene	83710-61-6		1g	$ 970.00	2022-06-07
TRC	B179385-2500mg	1-Bromo-7-methoxynaphthalene	83710-61-6		2500mg	$ 1935.00	2022-06-07
Chemenu	CM234169-1000g	1-Bromo-7-methoxynaphthalene	83710-61-6	95%	1000g	$28320	2022-08-31
Chemenu	CM234169-100mg	1-Bromo-7-methoxynaphthalene	83710-61-6	95%	100mg	$***	2023-05-29
Chemenu	CM234169-250mg	1-Bromo-7-methoxynaphthalene	83710-61-6	95%	250mg	$***	2023-05-29
Chemenu	CM234169-1g	1-Bromo-7-methoxynaphthalene	83710-61-6	95%	1g	$***	2023-05-29
eNovation Chemicals LLC	Y1106046-5g	1-bromo-7-methoxynaphthalene	83710-61-6	95%	5g	$1100	2024-07-23
eNovation Chemicals LLC	D517523-1g	1-Bromo-7-methoxynaphthalene	83710-61-6	95%	1g	$460	2024-06-05

1-Bromo-7-methoxynaphthalene Production Method

Production Method 1

7385-87-7

83710-61-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 24 h, rt

Reference

Computationally driven discovery of phenyl(piperazin-1-yl)methanone derivatives as reversible monoacylglycerol lipase (MAGL) inhibitors

Poli, Giulio; et al, Journal of Enzyme Inhibition and Medicinal Chemistry, 2019, 34(1), 589-596

Production Method 2

140-67-0

83710-61-6

Reaction Conditions

1.1 Reagents: Iron Solvents: Ethanol ; 2 h, rt

Reference

A Visible Light and Iron-mediated Carbocationic Route to Polysubstituted 1-Halonaphthalenes by Benzannulation using Allylbenzenes and Polyhalomethanes

Roslan, Irwan Iskandar; et al, Advanced Synthesis & Catalysis, 2021, 363(4), 1007-1013

Production Method 3

118-46-7

83710-61-6

Reaction Conditions

1.1 Reagents: Sodium nitrite , Copper bromide (CuBr) , Hydrogen bromide Solvents: Acetonitrile ; rt; overnight, rt
2.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 24 h, rt

Reference

Computationally driven discovery of phenyl(piperazin-1-yl)methanone derivatives as reversible monoacylglycerol lipase (MAGL) inhibitors

Poli, Giulio; et al, Journal of Enzyme Inhibition and Medicinal Chemistry, 2019, 34(1), 589-596